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Compound of Interest

Compound Name: bromoethyne

Cat. No.: B3344055 Get Quote

Disclaimer: Information regarding the specific safety and handling precautions for

bromoethyne is limited in publicly available resources. The following guide synthesizes the

available chemical data for bromoethyne and presents comprehensive safety information for

the related compound, bromoethane, to inform a cautious approach. Researchers, scientists,

and drug development professionals should treat this document as a preliminary guide and

conduct a thorough risk assessment based on the most current and comprehensive data

available before handling bromoethyne.

Bromoethyne: An Overview of a Reactive Synthon
Bromoethyne (C₂HBr) is a valuable reagent in organic synthesis, primarily utilized for the

introduction of the ethynyl group into molecular structures. Its utility is rooted in its reactivity,

which also hints at its potential instability and hazards.

Synthesis and Reactivity
The synthesis of bromoethyne can be achieved through methods such as the

dehydrobromination of 1,2-dibromoethene or the reaction of acetylene with bromine.[1][2] It is a

key participant in various chemical transformations, including:

C-C and C-Heteroatom Bond Formation: Bromoethyne is instrumental in palladium-

catalyzed cascade reactions.[1]
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Sonogashira Coupling: It is used in Sonogashira coupling reactions with terminal alkynes to

create unsymmetrical 1,3-diynes, a transformation often catalyzed by copper(I) iodide.[1]

Electrophilic Reactions: The triple bond in bromoethyne undergoes electrophilic addition

reactions, such as the addition of hydrogen halides and hydration.[1] The initial protonation

of the triple bond forms a vinyl carbocation, which is an unstable intermediate.[1]

The inherent reactivity of the carbon-carbon triple bond, combined with the presence of a

halogen, suggests that bromoethyne is likely to be a reactive and potentially hazardous

substance.

Bromoethane: A Proxy for Hazard Assessment
Due to the scarcity of specific safety data for bromoethyne, the safety data for bromoethane

(ethyl bromide, C₂H₅Br) is presented here as a provisional reference. It is crucial to recognize

that the chemical and toxicological properties of bromoethyne may differ significantly from

those of bromoethane. Bromoethane is a volatile, flammable liquid with a characteristic ether-

like odor.[3]

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₂H₅Br [4]

Molecular Weight 108.97 g/mol

Boiling Point 37 - 40 °C (98.6 - 104 °F) [5]

Melting Point -118 °C [6]

Flash Point -23 °C (-9.4 °F) [5]

Autoignition Temperature 510 °C (950 °F) [5]

Vapor Pressure 400 mmHg @ 20 °C [5]

Vapor Density 3.76 (Air = 1) [5][6]

Water Solubility 9 g/L at 20 °C [6]

Lower Explosion Limit 6.7% [5][6]

Upper Explosion Limit 11.3% [5][6]

Health Hazard Information
Bromoethane is classified as a hazardous substance with multiple routes of exposure and

potential for serious health effects.
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Hazard Classification Description

Acute Toxicity (Oral) Category 4: Harmful if swallowed.[7][8]

Acute Toxicity (Inhalation) Category 4: Harmful if inhaled.[8]

Eye Irritation Category 2: Causes serious eye irritation.[7]

Carcinogenicity Category 2: Suspected of causing cancer.[7][8]

Reproductive Toxicity
Category 2: Suspected of damaging fertility or

the unborn child.[7]

Specific Target Organ Toxicity (Single Exposure)
Category 1: Causes damage to the respiratory

system and nervous system.[7]

Specific Target Organ Toxicity (Single Exposure)
Category 3: May cause drowsiness or dizziness.

[7]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to the central nervous

system through prolonged or repeated

exposure.[7]

Hazardous to the Ozone Layer

Category 1: Harms public health and the

environment by destroying ozone in the upper

atmosphere.[7]

Toxicological Data:

Test Species Value

LD50 (Oral) Rat 1350 mg/kg

LC50 (Inhalation) Rat 26980 ppm (1 h)

Safety and Handling Precautions
Given the hazards associated with bromoethane, and by extension the potential risks of

bromoethyne, stringent safety protocols are mandatory.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166(EU) or NIOSH (US) standards.[9]

Skin Protection: Wear fire/flame resistant and impervious clothing.[9] Handle with chemical-

resistant gloves (e.g., Viton®, Butyl rubber) that have been inspected prior to use.[9]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate organic vapor cartridge.[9] Work should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[10]

Handling and Storage
Handling: Handle in a well-ventilated place, wearing suitable protective clothing.[9] Avoid

contact with skin and eyes, and prevent the formation of dust and aerosols.[9] Use non-

sparking tools and take precautionary measures against static discharge.[6][7] All metal parts

of equipment must be grounded.[8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9] Keep

away from heat, sparks, open flames, and other ignition sources.[6][7] Store locked up and

protected from light.[7] The storage area should be fireproof.[4]

Spill and Emergency Procedures
In the event of a spill or release, immediate and appropriate action is critical to mitigate the

risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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